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Compound of Interest

1,4-Dibutoxynaphthalene-2,3-
Compound Name:
dicarbonitrile

Cat. No.: B040014

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the essential safety and handling protocols for 1,4-
Dibutoxynaphthalene-2,3-dicarbonitrile (CAS No. 116453-89-5). Due to the limited
availability of specific safety data for this compound, this document incorporates information
from structurally similar chemicals, including naphthalene derivatives and dinitriles, to establish
a comprehensive safety profile and robust handling procedures.

Chemical and Physical Properties

While exhaustive experimental data for 1,4-Dibutoxynaphthalene-2,3-dicarbonitrile is not
readily available, the properties of related compounds suggest it is a solid at room temperature.
The presence of the naphthalene core, dinitrile, and butoxy functional groups will govern its
reactivity, solubility, and toxicological profile.

© 2025 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b040014?utm_src=pdf-interest
https://www.benchchem.com/product/b040014?utm_src=pdf-body
https://www.benchchem.com/product/b040014?utm_src=pdf-body
https://www.benchchem.com/product/b040014?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b040014?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Source (Analogous

Property Inferred Data
Compounds)

CAS Number 116453-89-5 SynHet[1]
Molecular Formula C22H22N202 Calculated

Likely a solid powder or Inferred from related
Appearance . .

crystalline material. naphthalene compounds.[2]
GHS Pictogram GHSO07 (Exclamation Mark) SynHet[1]

_ _ Inferred from GHS07

Signal Word Warning

pictogram.

Hazard Identification and Classification

Based on the GHSO07 pictogram and data from analogous compounds, 1,4-
Dibutoxynaphthalene-2,3-dicarbonitrile should be handled as a hazardous substance. The
primary hazards are likely to be:

Skin Irritation: Similar to other naphthalene derivatives.[3][4]

Eye Irritation: A common hazard for nitrile-containing compounds and naphthalene
derivatives.[2][3][4]

Respiratory Tract Irritation: Inhalation of dust may cause irritation.[2][3]

Harmful if Swallowed: Oral toxicity is a potential concern.[3]

The following table summarizes the likely hazard classifications based on related compounds.
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Hazard Class

GHS Category

Basis of Classification
(Analogous Compounds)

1,4-Dihydroxy-2,3-

Skin Irritation Category 2 naphthalenedicarbonitrile, 2,3-
Naphthalenediol[2][3][4]
1,4-Dihydroxy-2,3-

Eye Irritation Category 2A naphthalenedicarbonitrile, 2,3-

Naphthalenediol[2][3][4]

Specific Target Organ Toxicity
(Single Exposure)

Category 3 (Respiratory

Irritation)

1,4-Dihydroxy-2,3-

naphthalenedicarbonitrile[2]

Acute Oral Toxicity

Category 4

1,4-Dihydroxynaphthalene

Handling and Storage

Proper handling and storage procedures are critical to minimize exposure and ensure

laboratory safety.

Personal Protective Equipment (PPE)

A comprehensive assessment of PPE is essential. The following table outlines the
recommended PPE when handling 1,4-Dibutoxynaphthalene-2,3-dicarbonitrile.
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Protective Equipment

Specification

Rationale

Hand Protection

Chemical-resistant gloves
(e.g., nitrile rubber). Inspect

gloves before use.

To prevent skin contact and

irritation.

Eye/Face Protection

Safety glasses with side-
shields or goggles. A face
shield may be necessary for

larger quantities.

To protect eyes from dust

particles and splashes.[2]

Skin and Body Protection

Laboratory coat. For larger
quantities or risk of significant
exposure, consider additional

protective clothing.

To prevent contamination of

personal clothing and skin.

Respiratory Protection

Use in a well-ventilated area. If
dust is generated, a NIOSH-
approved N95 (or better)
particulate respirator is

recommended.

To prevent inhalation of

irritating dust.[2]

Safe Handling Practices

o Work in a well-ventilated area, preferably within a chemical fume hood.[5]

Storage

Avoid generating dust.[5]

Wash hands thoroughly after handling.[3][6]

Keep the container tightly closed when not in use.[3][4][6]

o Store in a cool, dry, and well-ventilated area.[3][4][6]

Do not eat, drink, or smoke in areas where the chemical is handled.[6]

o Keep away from incompatible materials such as strong oxidizing agents.[5]
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« Store locked up.[6][7]

First Aid Measures

In the event of exposure, immediate and appropriate first aid is crucial.

Exposure Route First Aid Procedure

Move the person to fresh air. If breathing is
Inhalation difficult, provide oxygen. Seek medical attention

if symptoms persist.[3][6]

Immediately wash the affected area with plenty
) of soap and water. Remove contaminated
Skin Contact ) ) o
clothing. Seek medical attention if irritation

develops or persists.[3][6]

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact upper and lower eyelids. Remove contact

lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.[3][6]

Do NOT induce vomiting. Rinse mouth with
) water. Never give anything by mouth to an
Ingestion . . . .
unconscious person. Seek immediate medical

attention.[3][6]

Accidental Release Measures

In case of a spill, follow these procedures:

e Personal Precautions: Evacuate personnel from the area. Wear appropriate PPE as outlined
in Section 3.1. Avoid breathing dust.

o Environmental Precautions: Prevent the material from entering drains or waterways.

» Methods for Cleaning Up: Carefully sweep or scoop up the spilled material and place it into a
suitable, labeled container for disposal. Avoid generating dust.[5][7]
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Disposal Considerations

Dispose of waste material in accordance with all applicable federal, state, and local regulations.
Contact a licensed professional waste disposal service to dispose of this material.

Experimental Workflow and Safety Diagram

The following diagram illustrates a standard workflow for handling 1,4-Dibutoxynaphthalene-

2,3-dicarbonitrile in a research setting, emphasizing key safety checkpoints.
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:
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:
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(Chemical Fume Hood)

Proceed to Handling

Handling

Weigh Compound in
Vented Enclosure

:

Perform Experiment
(e.g., Dissolution, Reaction)

N\
\
ﬁ(periment CompleteMJf Spill/Exposure Occurs
\
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Post-Exgeriment Emergency Response

Decontaminate Glassware
and Work Surfaces

,

Spill or Exposure Event

Dispose of Waste in Follow First Aid
Labeled Containers Procedures
Remove PPE and Notify Supervisor and
Wash Hands Thoroughly Consult SDS

Click to download full resolution via product page

Caption: Workflow for Safe Handling of 1,4-Dibutoxynaphthalene-2,3-dicarbonitrile.
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This guide is intended to provide a framework for the safe handling of 1,4-
Dibutoxynaphthalene-2,3-dicarbonitrile. It is imperative that all users of this compound
supplement this information with their institution's specific safety protocols and conduct a
thorough risk assessment before beginning any experimental work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Technical Guide: Safety and Handling of 1,4-
Dibutoxynaphthalene-2,3-dicarbonitrile]. BenchChem, [2025]. [Online PDF]. Available at:
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dibutoxynaphthalene-2-3-dicarbonitrile]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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